Cas no 64137-46-8 (2-Furandodecanoic acid, 5-ethyl-, methyl ester)

2-Furandodecanoic acid, 5-ethyl-, methyl ester structure
64137-46-8 structure
Product Name:2-Furandodecanoic acid, 5-ethyl-, methyl ester
CAS No:64137-46-8
MF:C19H32O3
MW:308.455586433411
CID:424905
PubChem ID:71380438
Update Time:2025-04-19

2-Furandodecanoic acid, 5-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furandodecanoic acid, 5-ethyl-, methyl ester
    • methyl 12-(5-ethylfuran-2-yl)dodecanoate
    • 64137-46-8
    • DTXSID70802952
    • Inchi: 1S/C19H32O3/c1-3-17-15-16-18(22-17)13-11-9-7-5-4-6-8-10-12-14-19(20)21-2/h15-16H,3-14H2,1-2H3
    • InChI Key: QURMOMDMJYYWPZ-UHFFFAOYSA-N
    • SMILES: O1C(CC)=CC=C1CCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 308.23526
  • Monoisotopic Mass: 308.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

2-Furandodecanoic acid, 5-ethyl-, methyl ester Related Literature

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